Cas no 1104195-44-9 (2-(4-Methoxy-2-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(4-Methoxy-2-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1104195-44-9
• MF: C₁₅H₂₃BO₅
• MW: 294.151125192642
• MDL: MFCD22493752
• CID: 5074017
• Update Time: 2026-03-01

2-(4-Methoxy-2-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxy-2-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[4-methoxy-2-(methoxymethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD22493752
• Inchi： 1S/C15H23BO5/c1-14(2)15(3,4)21-16(20-14)12-8-7-11(18-6)9-13(12)19-10-17-5/h7-9H,10H2,1-6H3
• InChI Key： XTNHYHDOSCITTE-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2OCOC)OC)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 331
• Topological Polar Surface Area: 46.2

Additional information on 2-(4-Methoxy-2-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Recent Advances in the Study of 2-(4-Methoxy-2-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1104195-44-9)

The compound 2-(4-Methoxy-2-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1104195-44-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This boronic ester derivative is a key intermediate in the synthesis of various biologically active molecules, particularly in the development of proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation technologies. Its unique chemical properties, including stability and reactivity, make it a valuable building block for pharmaceutical research.

Recent studies have focused on the application of this compound in Suzuki-Miyaura cross-coupling reactions, a pivotal method for constructing carbon-carbon bonds in drug discovery. Researchers have demonstrated its efficacy in the synthesis of complex aryl boronic esters, which are crucial for the development of novel kinase inhibitors and other therapeutic agents. The compound's ability to undergo smooth transmetalation and its compatibility with diverse reaction conditions have been highlighted in several high-impact publications.

In addition to its synthetic utility, 2-(4-Methoxy-2-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been investigated for its potential role in boron neutron capture therapy (BNCT). Preliminary studies suggest that boron-containing compounds like this one could be optimized for selective delivery to tumor cells, offering a promising avenue for cancer treatment. The compound's stability in physiological conditions and its ability to be functionalized further enhance its therapeutic potential.

Another area of active research involves the use of this boronic ester in the development of fluorescent probes for bioimaging. Its structural features allow for the design of probes that can selectively bind to specific biomolecules, enabling real-time monitoring of cellular processes. Recent work has shown promising results in the detection of reactive oxygen species (ROS) and other critical biomarkers in disease models.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Ongoing research aims to address these issues through structural modifications and the development of novel delivery systems. Collaborative efforts between chemists, biologists, and pharmacologists are expected to yield further breakthroughs in the near future.

In conclusion, 2-(4-Methoxy-2-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1104195-44-9) represents a versatile and valuable tool in modern drug discovery and chemical biology. Its applications span from synthetic chemistry to therapeutic development, underscoring its importance in advancing biomedical research. Continued exploration of its properties and potential will likely uncover new opportunities for innovation in the field.